Isopropyl 5-{[(4-fluorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate

• Molecular Formula: C23H20FNO5S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: propan-2-yl 5-[(4-fluorophenyl)sulfonylamino]-2-methylbenzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C23H20FNO5S/c1-13(2)29-23(26)21-14(3)30-22-18-7-5-4-6-17(18)20(12-19(21)22)25-31(27,28)16-10-8-15(24)9-11-16/h4-13,25H,1-3H3
• InChI Key: LFPFXZHVIJCDSN-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=C(C=C4)F)C(=O)OC(C)C

Description

Isopropyl 5-{[(4-fluorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate (referred to as Compound X) is a chemical compound that has been synthesized for scientific research purposes. The compound has shown potential in various applications, including as a pharmacological tool for studying the function of certain proteins and as a potential therapeutic agent for treating certain diseases.

Mechanism of Action

Compound X acts as a selective antagonist of the CB1 receptor and a partial agonist of the GPR55 receptor. The CB1 receptor is primarily found in the brain and is involved in the regulation of pain sensation, appetite, and mood. The GPR55 receptor is found in various tissues, including the brain, and is involved in the regulation of immune function, inflammation, and bone density. By selectively modulating the activity of these receptors, Compound X can affect various physiological processes.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that Compound X can inhibit the proliferation and migration of cancer cells, induce apoptosis (cell death) in cancer cells, and modulate immune function. In vivo studies have shown that Compound X can reduce pain sensation, improve cognitive function, and modulate immune function. However, further studies are needed to fully understand the biochemical and physiological effects of Compound X.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for lab experiments, including its high purity and high yield, its selective modulation of specific receptors, and its potential as a therapeutic agent. However, there are also limitations to its use, including its limited solubility in aqueous solutions, its potential toxicity at high concentrations, and its limited availability.

Future Directions

There are several future directions for the research and development of Compound X. First, further studies are needed to fully understand the biochemical and physiological effects of Compound X, including its potential therapeutic applications. Second, the synthesis method of Compound X could be optimized to improve its solubility and reduce its toxicity. Third, new derivatives of Compound X could be synthesized and tested for their pharmacological properties. Fourth, the potential of Compound X as a tool for studying other receptors and proteins could be explored. Overall, the research and development of Compound X have the potential to contribute to the understanding of various physiological processes and to the development of new therapeutic agents.

Synthesis Methods

The synthesis of Compound X involves a multi-step process that includes the reaction of 2-methyl-1-naphthol with isobutyric anhydride, followed by the reaction of the resulting compound with 4-fluorobenzenesulfonyl chloride. The final step involves the reaction of the intermediate compound with ethyl 3-oxobutanoate to yield Compound X. The synthesis method has been optimized to yield high purity and high yield of Compound X.

Scientific Research Applications

Compound X has been used as a pharmacological tool for studying the function of certain proteins, including the cannabinoid receptor CB1 and the G protein-coupled receptor 55 (GPR55). Studies have shown that Compound X can selectively modulate the activity of these receptors, which are involved in various physiological processes, including pain sensation, appetite regulation, and immune function. Compound X has also been investigated as a potential therapeutic agent for treating certain diseases, including cancer and neurological disorders.